Cas no 2172525-41-4 (tert-butyl octahydro-2H-cycloheptad1,2oxazole-3-carboxylate)

• Product Name: tert-butyl octahydro-2H-cycloheptad1,2oxazole-3-carboxylate
• CAS No: 2172525-41-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6389784
• PubChem ID: 165443910
• Update Time: 2025-07-17

tert-butyl octahydro-2H-cycloheptad1,2oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl octahydro-2H-cycloheptad1,2oxazole-3-carboxylate
• EN300-1653546
• tert-butyl octahydro-2H-cyclohepta[d][1,2]oxazole-3-carboxylate
• 2172525-41-4

• Inchi： 1S/C13H23NO3/c1-13(2,3)16-12(15)11-9-7-5-4-6-8-10(9)17-14-11/h9-11,14H,4-8H2,1-3H3
• InChI Key： ULRRDVXNYXDTCK-UHFFFAOYSA-N
• SMILES： O1C2CCCCCC2C(C(=O)OC(C)(C)C)N1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl octahydro-2H-cycloheptad1,2oxazole-3-carboxylate

Introduction to Tert-butyl octahydro-2H-cycloheptadi,2oxazole-3-carboxylate (CAS No. 2172525-41-4)

Tert-butyl octahydro-2H-cycloheptadi,2oxazole-3-carboxylate, identified by its CAS number 2172525-41-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a complex bicyclic structure that includes both a cycloheptadiene ring and an oxazole moiety. The presence of a tert-butyl substituent further enhances its molecular stability and reactivity, making it a promising candidate for various synthetic applications.

The chemical structure of tert-butyl octahydro-2H-cycloheptadi,2oxazole-3-carboxylate is characterized by its intricate arrangement of atoms, which contributes to its unique pharmacological properties. The oxazole ring, in particular, is known for its role in stabilizing molecular frameworks and facilitating interactions with biological targets. This structural feature has been extensively studied in the development of bioactive molecules, including those targeting neurological and inflammatory pathways.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with potential therapeutic applications. Tert-butyl octahydro-2H-cycloheptadi,2oxazole-3-carboxylate has emerged as a key compound in this landscape due to its versatile chemical properties. Its ability to undergo selective modifications while maintaining structural integrity makes it an attractive scaffold for drug discovery programs. Researchers have been exploring its derivatives as potential inhibitors of enzymes involved in metabolic disorders and as modulators of signaling pathways associated with chronic diseases.

One of the most compelling aspects of tert-butyl octahydro-2H-cycloheptadi,2oxazole-3-carboxylate is its potential in the development of targeted therapies. The compound's ability to interact with specific biological targets has been leveraged in preclinical studies to assess its efficacy in models of cancer, neurodegeneration, and autoimmune diseases. The tert-butyl group, in particular, plays a crucial role in modulating the compound's solubility and bioavailability, which are critical factors in drug formulation and delivery.

The synthesis of tert-butyl octahydro-2H-cycloheptadi,2oxazole-3-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Advanced catalytic techniques have been employed to facilitate key transformations, including cyclization and functional group interconversions. These synthetic strategies not only highlight the compound's complexity but also demonstrate the ingenuity required to produce such molecules on an industrial scale.

Recent advancements in computational chemistry have further enhanced the understanding of tert-butyl octahydro-2H-cycloheptadi,2oxazole-3-carboxylate's behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers design more effective derivatives. These computational approaches complement traditional experimental methods and have accelerated the discovery process by predicting potential lead compounds before they are synthesized.

The pharmaceutical industry has taken note of the potential of tert-butyl octahydro-2H-cycloheptadi,2oxazole-3-carboxylate and is actively investigating its applications in various therapeutic areas. Clinical trials are underway to evaluate its efficacy and safety profile in human subjects. Early results from these trials are promising, suggesting that this compound may offer new treatment options for patients suffering from debilitating conditions.

Beyond its therapeutic applications, tert-butyl octahydro-2H-cycloheptadi,2oxazole-3-carboxylate has also shown promise in materials science. Its unique chemical properties make it suitable for use as a building block in the synthesis of advanced materials with specialized functions. For instance, researchers have explored its incorporation into polymers and coatings that exhibit enhanced durability and biocompatibility.

The environmental impact of synthesizing and utilizing tert-butyl octahydro-2H-cycloheptadi,2oxazole-3-carboxylate is another area of concern. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices not only align with global environmental goals but also ensure the long-term viability of this compound as a pharmaceutical intermediate.

In conclusion,Tert-butyl octahydro-2H-cycloheptadi,2oxazole-3-carboxylate (CAS No. 2172525-41-4) is a multifaceted compound with significant potential across multiple disciplines. Its complex structure, coupled with its unique chemical properties, makes it a valuable asset in pharmaceutical research and development. As our understanding of this compound continues to grow,tert-butyl octahydro-2H-cycloheptadi,2oxazole-3-carboxylate is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine and materials science.